Cas no 690632-73-6 (1-(4-Bromobenzyl)homopiperazine)
690632-73-6 structure
Product Name:1-(4-Bromobenzyl)homopiperazine
CAS No:690632-73-6
MF:C12H17BrN2
MW:269.180782079697
MDL:MFCD03407498
CID:502347
PubChem ID:2794807
Update Time:2025-04-19
1-(4-Bromobenzyl)homopiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(B-bromophenyl)methyl]-1,4-diazepane
- 1-(4-Bromobenzyl)-1,4-diazepane
- 1-[(4-bromophenyl)methyl]-1,4-diazepane
- 1-(4-Bromobenzyl)homopiperazine
- AC1MDRY0
- AG-G-68388
- CTK5C9003
- MolPort-000-145-245
- SureCN2006300
- 1-(4-bromobenzyl)-1,4-diazepane, AldrichCPR
- SCHEMBL2006300
- 1H-1,4-Diazepine,1-[(4-bromophenyl)methyl]hexahydro-
- MFCD03407498
- PS-3550
- AKOS000154705
- EN300-1196822
- 690632-73-6
- F73329
- FT-0744932
- DTXSID50383431
-
- MDL: MFCD03407498
- Inchi: 1S/C12H17BrN2/c13-12-4-2-11(3-5-12)10-15-8-1-6-14-7-9-15/h2-5,14H,1,6-10H2
- InChI Key: PUTBARDRYLXING-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CN1CCNCCC1
Computed Properties
- Exact Mass: 268.05800
- Monoisotopic Mass: 268.05751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 1.308
- Boiling Point: 140 °C
- Flash Point: 160.2°C
- Refractive Index: 1.562
- PSA: 15.27000
- LogP: 2.51110
1-(4-Bromobenzyl)homopiperazine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-Bromobenzyl)homopiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR12332-1g |
1-(4-Bromobenzyl)homopiperazine |
690632-73-6 | 1g |
£72.00 | 2023-09-02 | ||
| TRC | B816360-10mg |
1-(4-Bromobenzyl)homopiperazine |
690632-73-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B816360-50mg |
1-(4-Bromobenzyl)homopiperazine |
690632-73-6 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B816360-100mg |
1-(4-Bromobenzyl)homopiperazine |
690632-73-6 | 100mg |
$ 115.00 | 2022-06-06 | ||
| abcr | AB225804-1 g |
1-(4-Bromobenzyl)-1,4-diazepane |
690632-73-6 | 1 g |
€616.10 | 2023-07-20 | ||
| abcr | AB225804-5 g |
1-(4-Bromobenzyl)-1,4-diazepane |
690632-73-6 | 5 g |
€1,106.00 | 2023-07-20 | ||
| Key Organics Ltd | PS-3550-1MG |
1-(4-Bromobenzyl)homopiperazine |
690632-73-6 | >97% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-3550-5MG |
1-(4-Bromobenzyl)homopiperazine |
690632-73-6 | >97% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-3550-10MG |
1-(4-Bromobenzyl)homopiperazine |
690632-73-6 | >97% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | PS-3550-20MG |
1-(4-Bromobenzyl)homopiperazine |
690632-73-6 | >97% | 20mg |
£76.00 | 2023-04-19 |
1-(4-Bromobenzyl)homopiperazine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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